Cas no 120696-89-1 (3,5-Heptadienal, 2-(2-propenyl)-, dimethylhydrazone, (,E,Z)-)

• Product Name: 3,5-Heptadienal, 2-(2-propenyl)-, dimethylhydrazone, (,E,Z)-
• CAS No: 120696-89-1
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 4562927
• Update Time: 2025-10-31

3,5-Heptadienal, 2-(2-propenyl)-, dimethylhydrazone, (,E,Z)- Chemical and Physical Properties

Names and Identifiers

• (Z)-2-((3E,5Z)-2-Allylhepta-3,5-dien-1-ylidene)-1,1-dimethylhydrazine
• 3,5-Heptadienal, 2-(2-propenyl)-, dimethylhydrazone, (,E,Z)-

• Inchi： 1S/C12H20N2/c1-5-7-8-10-12(9-6-2)11-13-14(3)4/h5-8,10-12H,2,9H2,1,3-4H3/b7-5-,10-8+,13-11-
• InChI Key： KAOOVKLXOKSYFL-UDVRRXICSA-N
• SMILES： N(C)(C)/N=C\C(CC=C)/C=C/C=C\C

Additional information on 3,5-Heptadienal, 2-(2-propenyl)-, dimethylhydrazone, (,E,Z)-

3,5-Heptadienal, 2-(2-propenyl)-, dimethylhydrazone, (E,Z)-: A Comprehensive Overview

3,5-Heptadienal, 2-(2-propenyl)-, dimethylhydrazone, also known by its CAS number 120696-89-1, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a heptadienal backbone with a dimethylhydrazone functional group. The (E,Z) configuration adds to its complexity and potential for diverse applications.

The synthesis of 3,5-Heptadienal, 2-(2-propenyl)-, dimethylhydrazone involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. Researchers have explored various catalysts and reaction conditions to achieve the desired stereochemistry. The compound's stability under different environmental conditions has also been a topic of investigation, with findings suggesting that it exhibits moderate stability under standard laboratory conditions.

In terms of applications, 3,5-Heptadienal, 2-(2-propenyl)-, dimethylhydrazone has shown promise in several areas. In the agricultural sector, it has been studied as a potential ingredient in pest control products due to its ability to disrupt insect communication. Additionally, in the pharmaceutical industry, this compound has been explored for its potential as an anti-inflammatory agent. Recent research has delved into its mechanism of action at the molecular level, revealing interactions with key enzymes involved in inflammatory pathways.

The biological activity of 3,5-Heptadienal, 2-(2-propenyl)- is closely tied to its structural properties. The presence of the dimethylhydrazone group contributes to its ability to interact with biological systems. Studies have shown that this group plays a crucial role in modulating the compound's pharmacokinetic properties, including absorption and metabolism. Furthermore, the (E,Z) configuration has been found to influence the compound's bioavailability and efficacy.

In recent years, there has been growing interest in the use of dimethylhydrazone derivatives in drug delivery systems. Researchers have investigated the potential of this compound as a carrier for targeted drug delivery. Its ability to form stable complexes with various therapeutic agents makes it a promising candidate for this application. Preliminary results from in vitro studies have demonstrated encouraging outcomes.

The environmental impact of CAS No 120696-89-1 has also been a subject of scrutiny. Assessments have been conducted to evaluate its biodegradability and potential toxicity to aquatic life. Findings indicate that under controlled conditions, the compound exhibits low toxicity and moderate biodegradability. However, further studies are needed to fully understand its long-term environmental effects.

In conclusion, 3,5-Heptadienal, 2-(2-propenyl)-, with its unique chemical structure and diverse functional groups, continues to be a focal point for scientific research. Its potential applications span multiple industries, from agriculture to pharmaceuticals. As research progresses and new insights emerge about this compound's properties and mechanisms of action,